Cas no 898759-42-7 (2-[(3,5-dimethylphenyl)methyl]-1,3-dioxolane)

• Product Name: 2-[(3,5-dimethylphenyl)methyl]-1,3-dioxolane
• CAS No: 898759-42-7
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD04117667
• CID: 1946530
• PubChem ID: 24727775
• Update Time: 2025-04-21

2-[(3,5-dimethylphenyl)methyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-[(3,5-dimethylphenyl)methyl]-1,3-dioxolane
• LogP
• 3,5-Dimethyl-1-(1,3-dioxolan-2-ylmethyl)benzene
• 898759-42-7
• MFCD04117667
• AKOS006295168
• DTXSID80645877

• MDL： MFCD04117667
• Inchi： 1S/C12H16O2/c1-9-5-10(2)7-11(6-9)8-12-13-3-4-14-12/h5-7,12H,3-4,8H2,1-2H3
• InChI Key： OHAJLSVGKULJNY-UHFFFAOYSA-N
• SMILES： O1CCOC1CC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 192.115029749Da
• Monoisotopic Mass: 192.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.058
• Boiling Point: 282.4°C at 760 mmHg
• Flash Point: 131°C
• Refractive Index: 1.527